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Compound of Interest

Compound Name: N'-Desmethyl Azithromycin

Cat. No.: B12321954

Get Quote

Executive Summary & Substance Profile
N'-Desmethyl Azithromycin (CAS: 172617-84-4), also known as Azithromycin Impurity I, is a

major metabolite and process impurity of the macrolide antibiotic Azithromycin.[1][2][3][4] While

often handled in small quantities for analytical standardization, it retains the biological activity

and hazard profile of the parent macrolide class.

Critical Safety Directive: As a pharmaceutical impurity with pharmacological activity, this

substance must be handled under the assumption of potent biological activity. In the absence

of a specific Occupational Exposure Limit (OEL) for the metabolite, safety protocols must

default to the OEL of the parent compound, Azithromycin (approx. 0.3 mg/m³ - 0.5 mg/m³),

placing it in Occupational Exposure Band (OEB) 3.[3]

Hazard Identification (GHS Classification)
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Cat 4
H302: Harmful if swallowed.[3]

[4]

Skin Corrosion/Irritation Cat 2
H315: Causes skin irritation.[4]

[5][6]

Eye Damage/Irritation Cat 2A
H319: Causes serious eye

irritation.[4][5][7]

STOT - Single Exposure Cat 3
H335: May cause respiratory

irritation.[3][5]

Sensitization Warning

Potential for respiratory/skin

sensitization (Macrolide class

effect).[7][8]

Risk Assessment & Exposure Control Strategy
Safety relies on a hierarchy of controls. PPE is the last line of defense, not the first. The

primary control for N'-Desmethyl Azithromycin is containment.[3][8]

Engineering Controls (Primary Barrier)
Powder Handling: All weighing and transfer of dry powder must occur within a certified

Chemical Fume Hood or Class II Biological Safety Cabinet (BSC).

Airflow: Maintain a face velocity of 0.5 m/s (100 fpm) at the sash opening.

HEPA Filtration: Essential for capturing airborne particulates during transfer.

PPE Selection Matrix (Secondary Barrier)
This matrix is designed for OEB 3 compounds (Active Pharmaceutical Ingredients).
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Protection Zone Recommended Equipment Technical Justification

Respiratory

N95 / P3 Respirator (Minimum)

Better:PAPR (Powered Air

Purifying Respirator) if

handling >1g outside a hood.

[3]

Prevents inhalation of fine

particulates (H335). Macrolides

can induce respiratory

sensitization; zero-inhalation is

the goal.[3]

Hand Protection

Double Nitrile GlovesInner: 4

mil (0.10 mm) Outer:[9]

Extended cuff, 5-8 mil (0.12-

0.20 mm).[3]

Breakthrough Time: >480 min.

Double gloving allows the

outer glove to be stripped

immediately upon

contamination without

exposing skin.

Eye/Face
Chemical Safety Goggles

(Indirect Vented)

Safety glasses are insufficient

for powders that can drift

behind lenses.[3] Goggles seal

the ocular area against irritant

dust (H319).

Body
Tyvek® Lab Coat (Disposable)

or Back-closing Gown

Cotton lab coats retain dust.[3]

Disposable, non-woven fabrics

(polyethylene) prevent cross-

contamination and are

disposed of as hazardous

waste.

Operational Protocols
Diagram 1: Safe Handling Workflow (Powder to Solution)
This logic flow ensures containment integrity is maintained throughout the critical "open"

phases of handling.
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Caption: Workflow prioritizing containment during the high-risk "dry powder" phase.

Protocol A: Weighing & Solubilization
Objective: Minimize airborne dust generation (the highest risk vector).

Preparation:

Place an absorbent pad (plastic side down) in the hood to capture minor spills.

Pre-weigh the solvent in a closed container to avoid transferring powder to a balance.

Use an anti-static gun or ionizer bar if the powder appears static-charged (flying).[3]

Transfer:

Open the vial of N'-Desmethyl Azithromycin inside the hood.[3]

Use a disposable spatula. Do not reuse spatulas.

Technique: "Add solvent to powder" is preferred if the vessel allows, to wet the dust

immediately. If transferring powder to a flask, use a funnel to direct the flow and minimize

the drop height.

Cleanup:

Immediately wipe the exterior of the vial and the balance with a damp Kimwipe (solvent or

water).

Dispose of the Kimwipe as hazardous solid waste.

Protocol B: Decontamination & Spill Response
Agent: Macrolides are stable but can be degraded by strong acids or alkalis. For routine

cleaning, surfactant-based cleaners (soap/water) are best to physically remove the drug,

followed by an alcohol wipe.[3]

Minor Spill (<100 mg):
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Cover with wet paper towels (do not dry sweep).[3]

Wipe from the outside in.

Double bag waste.

Major Spill (>100 mg):

Evacuate the immediate area.[5][7][10][11][12]

Don N95/P3 respirator if not already worn.

Use a HEPA vacuum or wet-wiping method.[3]

Waste Disposal & Legal Compliance
N'-Desmethyl Azithromycin is an antibiotic derivative and must never be discharged into

drains.[3] It contributes to antimicrobial resistance (AMR) in the environment.

Waste Stream Disposal Method

Solid Waste (Vials, Gloves, Wipes)
High-Temperature Incineration. Label as

"Pharmaceutical Waste - Incinerate Only."[3]

Liquid Waste (Mother liquors, HPLC waste)
Collect in "Organic Waste" carboys. Must be

sent to a licensed facility for incineration.

Sharps Standard sharps container, incinerated.[3]

Emergency Medical Response
Inhalation: Remove victim to fresh air immediately.[10][12] If wheezing occurs (sensitization

sign), seek medical attention.

Eye Contact: Rinse cautiously with water for 15 minutes.[5][10][11] Remove contact lenses if

present.[5][8][12]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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